Cas no 153587-11-2 (3-(difluoromethoxy)-4-methoxybenzaldehyde)

3-(Difluoromethoxy)-4-methoxybenzaldehyde is a fluorinated aromatic aldehyde with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a difluoromethoxy (–OCF₂H) and a methoxy (–OCH₃) group at the 3- and 4-positions of the benzaldehyde ring, respectively, enhancing its reactivity and stability. The difluoromethoxy group improves metabolic resistance and lipophilicity, making it valuable in drug design. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its high purity and well-defined chemical properties ensure consistent performance in synthetic processes. Suitable for use under controlled conditions, it requires handling with standard laboratory safety protocols.

3-(difluoromethoxy)-4-methoxybenzaldehyde structure

153587-11-2 structure

Product Name:3-(difluoromethoxy)-4-methoxybenzaldehyde

CAS No:153587-11-2

MF:C₉H₈F₂O₃

MW:202.154829978943

CID:1065311

PubChem ID:3866840

Update Time:2025-06-07

3-(difluoromethoxy)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Difluoromethoxy-4-methoxybenzaldehyde
- 3-(difluoromethoxy)-4-methoxybenzaldehyde
- 3-Difluoromethoxy-4-methoxy-benzaldehyde
- Benzaldehyde,3-(difluoromethoxy)-4-methoxy
- TIMTEC-BB SBB011023
- ASINEX-REAG BAS 12541203
- 153587-11-2
- G52091
- EN300-09575
- Z56347015
- CS-0447056
- SCHEMBL1966450
- DTXSID80397607
- AKOS000303291
- DB-331260
- Benzaldehyde, 3-(difluoromethoxy)-4-methoxy-
- MDL： MFCD06357380
- Inchi： 1S/C9H8F2O3/c1-13-7-3-2-6(5-12)4-8(7)14-9(10)11/h2-5,9H,1H3
- InChI Key： ZIOBKYXYQVFUJT-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C=O)C=CC=1OC)F

Computed Properties

Exact Mass: 202.04400
Monoisotopic Mass: 202.04415044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 2.10910

3-(difluoromethoxy)-4-methoxybenzaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(difluoromethoxy)-4-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019521-500mg	3-Difluoromethoxy-4-methoxy-benzaldehyde	153587-11-2		500mg	3055CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019521-500mg	3-Difluoromethoxy-4-methoxy-benzaldehyde	153587-11-2		500mg	3055.0CNY	2021-07-10
TRC	D446075-250mg	3-Difluoromethoxy-4-methoxybenzaldehyde	153587-11-2		250mg	$207.00	2023-05-18
TRC	D446075-2.5g	3-Difluoromethoxy-4-methoxybenzaldehyde	153587-11-2		2.5g	$1642.00	2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1507-1G	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	1g	￥ 2,263.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1507-5G	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	5g	￥ 6,844.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1507-10G	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	10g	￥ 10,170.00	2023-03-16
Enamine	EN300-09575-0.05g	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	0.05g	$101.0	2023-10-28
Enamine	EN300-09575-0.1g	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	0.1g	$152.0	2023-10-28
Enamine	EN300-09575-0.25g	3-(difluoromethoxy)-4-methoxybenzaldehyde	153587-11-2	95%	0.25g	$216.0	2023-10-28